2-(4-Chlorophenyl)benzothiazole

• IUPAC Name: 2-(4-chlorophenyl)-1,3-benzothiazole
• InChI: InChI=1S/C13H8ClNS/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13/h1-8H
• InChI Key: GEYFXQNOTPBYPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(C=C3)Cl
• Molecular Formula: C13H8ClNS
• DSSTOX Substance ID: DTXSID00211710
• Molecular Weight: 245.73 g/mol
• CAS RN: 6265-91-4

Description

Synthesis Analysis

The synthesis of benzothiazoles, including 2-(4-Chlorophenyl)benzothiazole, can be efficiently achieved through various methods. An example includes the copper(II)-catalyzed intramolecular coupling-cyclization of N-(2-chlorophenyl)benzothioamides, leading to the formation of 2-aryl or 2-alkyl-substituted benzothiazoles under mild conditions (E. Jaseer et al., 2010). Another method involves the reaction of o-aminothiophenol disulfides with substituted benzaldehydes, producing a range of 2-phenylbenzothiazoles (Catriona G Mortimer et al., 2006).

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives, including this compound, has been studied through various techniques. Crystallographic analysis reveals the dihedral angles and interactions within the molecule, such as C—H⋯N hydrogen bonds and C—H⋯π interactions, contributing to its three-dimensional network (K. Venugopala et al., 2013).

Chemical Reactions and Properties

Benzothiazoles undergo various chemical reactions, leading to the synthesis of diverse derivatives with enhanced properties. For instance, the chlorine atom in certain benzothiazolones can be substituted by different nucleophiles, demonstrating the compound's reactivity and potential for functionalization (Y. Tanabe et al., 1988).

Scientific Research Applications

Structural and Chemical Properties

• The benzothiazole ring in compounds like {2-[(1,3-Benzothiazol-2-yl)methoxy]-5-chlorophenyl}(4-chlorophenyl)methanone, which are structurally similar to 2-(4-Chlorophenyl)benzothiazole, forms specific angles with other parts of the molecule, influencing its three-dimensional structure and interactions. These structural properties are crucial for the compound's reactivity and potential applications in various fields (Venugopala, Nayak, & Odhav, 2013).

Synthesis Methods

• Efficient synthesis methods have been developed for benzothiazoles, including those similar to this compound. An example is the copper(II)-catalyzed synthesis of benzothiazoles through intramolecular coupling-cyclization, which is significant for producing various benzothiazole derivatives under mild conditions (Jaseer, Prasad, Dandapat, & Sekar, 2010).

Antitumor Applications

• Some derivatives of 2-(4-Aminophenyl)benzothiazole, structurally related to this compound, have shown potent inhibition of specific human ovarian carcinoma cell lines. These compounds exhibit selective and potent antitumor properties (Bradshaw et al., 1998).
• The development of amino acid prodrugs of novel antitumor 2-(4-aminophenyl)benzothiazoles indicates potential clinical applications. These prodrugs aim to overcome limitations posed by the lipophilicity of the compounds, making them suitable for preclinical evaluation (Bradshaw et al., 2002).

Antibacterial and Antioxidant Properties

• Benzothiazole derivatives, such as those synthesized from 2-(benzothiazol-2-yl)-3-(4-chlorophenyl)acrylonitrile, have been tested for antioxidant and antibacterial activities. Some compounds exhibit potent antioxidant properties, while others show significant growth inhibition against certain bacteria (Arafat et al., 2022).

Corrosion Inhibition

• Benzothiazole derivatives have been evaluated for their performance in inhibiting corrosion of metals like mild steel in acidic solutions. Such studies reveal the potential of these compounds in industrial applications to enhance the longevity of metal structures (Salarvand et al., 2017).

Fluorescent Probes and Sensing Applications

• Certain benzothiazole-based compounds are applicable in fluorescent probes for sensing pH and metal cations. Their high sensitivity to pH changes and selectivity in metal cation detection make them suitable for various scientific and environmental monitoring applications (Tanaka et al., 2001).

Safety and Hazards

Exposure to 2-(4-Chlorophenyl)benzothiazole should be kept to a minimum. Skin and eye contact may result in irritation. It may be harmful if inhaled or ingested. Always follow safe industrial hygiene practices and wear proper protective equipment when handling this compound.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been known to interact with various biological targets, including enzymes and receptors, depending on their structural modifications .

Mode of Action

Some benzothiazole derivatives have been reported to exhibit antimicrobial activity through membrane perturbation and intracellular interactions

Biochemical Pathways

Benzothiazole derivatives have been associated with the regulation of the mitochondrial apoptotic pathway, which is key in cell death and survival . The compound’s effect on these pathways could be influenced by its structural features and the nature of its targets.

Result of Action

Benzothiazole derivatives have been associated with various biological activities, including anti-inflammatory, analgesic, and antimicrobial effects . The specific effects of 2-(4-Chlorophenyl)benzothiazole could depend on its targets and mode of action.

Biochemical Analysis

Biochemical Properties

2-(4-Chlorophenyl)benzothiazole plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to induce cytochrome P450IA1 in both human and mouse cell lines This interaction suggests that this compound can influence the metabolism of other compounds by modulating the activity of this enzyme

Cellular Effects

This compound affects various types of cells and cellular processes. It has been reported to induce cytochrome P450IA1, which plays a crucial role in the metabolism of xenobiotics and endogenous compounds . This induction can lead to changes in cell signaling pathways, gene expression, and cellular metabolism. Furthermore, this compound has shown potential antitumor activity, making it a candidate for cancer research .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules. It binds to cytochrome P450IA1, leading to its induction . This binding interaction may result in the activation or inhibition of other enzymes, depending on the cellular context. Additionally, this compound may influence gene expression by modulating transcription factors or other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it can induce cytochrome P450IA1 over a specific period, suggesting that its effects may be sustained or diminish over time . Long-term effects on cellular function, such as changes in gene expression or metabolic activity, have also been observed in in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may induce cytochrome P450IA1 without causing significant toxicity . At higher doses, it can lead to adverse effects, including cytotoxicity and potential damage to tissues . These dosage-dependent effects highlight the importance of determining the optimal dosage for therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450IA1, which plays a key role in its metabolism . This interaction can lead to the formation of metabolites that may have different biological activities. The compound’s metabolism can also affect metabolic flux and the levels of other metabolites in the cell .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its biological activity. It may interact with specific transporters or binding proteins that facilitate its uptake and distribution . The compound’s localization and accumulation in certain tissues can influence its effectiveness and potential side effects.

Subcellular Localization

The subcellular localization of this compound can affect its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Understanding its subcellular localization can provide insights into its mechanism of action and potential therapeutic applications.

Synthesis routes and methods

Procedure details

2-Aminothiophenol (12.5 g, 0.1 mole) and 14.1 g (0.1 mole) p-chlorobenzaldehyde were combined in an Erlenmeyer flask at room temperature. The aldehyde dissolved in the mixture which became cloudy after a few minutes. Heat was evolved and the mixture gradually solidified. The product was recrystallized from ethanol yielding 18.0 g (73%) pale yellow crystals, mp. 85°-87°.

Q & A

Q1: How does 2-(4-chlorophenyl)benzothiazole interact with its target and what are the downstream effects?

A1: CPBT interacts with the aryl hydrocarbon receptor (AhR), a ligand-activated transcription factor. [] This interaction leads to the induction of cytochrome P4501A1 (CYP1A1), an enzyme involved in the metabolism of xenobiotics, including polycyclic aromatic hydrocarbons. [] Interestingly, CPBT demonstrates a higher induction capacity for CYP1A1 activity compared to 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), a well-known AhR agonist. [] This suggests that CPBT may be a potent inducer of CYP1A1 and could potentially influence the metabolism of other compounds metabolized by this enzyme.

Q2: Does this compound exhibit glucocorticoid activity?

A2: Research suggests that CPBT can potentiate cortisol-induced glucocorticoid receptor activity. [] This means that in the presence of cortisol, CPBT can enhance the activation of the glucocorticoid receptor. This finding highlights the potential for CPBT to interfere with glucocorticoid signaling pathways.